Cas no 206877-37-4 (Tricyclo[9.3.1.14,8]hexadeca-1(15),4,6,8(16),11,13-hexaene, 5,6,7,15,16-pentamethyl-)

Tricyclo[9.3.1.14,8]hexadeca-1(15),4,6,8(16),11,13-hexaene, 5,6,7,15,16-pentamethyl- structure

206877-37-4 structure

Product Name:Tricyclo[9.3.1.14,8]hexadeca-1(15),4,6,8(16),11,13-hexaene, 5,6,7,15,16-pentamethyl-

CAS No:206877-37-4

MF:C₂₁H₂₆

MW:278.431146144867

CID:5597193

Update Time:2023-08-23

Tricyclo[9.3.1.14,8]hexadeca-1(15),4,6,8(16),11,13-hexaene, 5,6,7,15,16-pentamethyl- Chemical and Physical Properties

Names and Identifiers

- 5,6,7,15,16-Pentamethyltricyclo[9.3.1.14,8]hexadeca-1(15),4,6,8(16),11,13-hexaene
- Tricyclo[9.3.1.14,8]hexadeca-1(15),4,6,8(16),11,13-hexaene, 5,6,7,15,16-pentamethyl-
- Inchi： 1S/C21H26/c1-13-14(2)20-11-9-18-7-6-8-19(16(18)4)10-12-21(15(13)3)17(20)5/h6-8H,9-12H2,1-5H3
- InChI Key： ALPIKOIPIQSYAX-UHFFFAOYSA-N
- SMILES： CC1=C2CCC3=CC=CC(=C3C)CCC1=C(C(C)=C2C)C

Tricyclo[9.3.1.14,8]hexadeca-1(15),4,6,8(16),11,13-hexaene, 5,6,7,15,16-pentamethyl- Production Method

Production Method 1

3022-16-0

35322-87-3

206877-37-4

206877-36-3

Reaction Conditions

1.1R:S=C(NH2)2, S:DMSO, 14 h, rt
1.2R:NaOH, S:H2O, 1 h, rt
1.3R:HCl, S:H2O, acidify
2.1R:KOH, R:NaBH4, S:EtOH, S:Benzene, 12 h, rt
3.1R:P(OEt)3, S:P(OEt)3, 6 h, rt
3.2R:NaOH, S:H2O, cooled; 3 h, rt
4.1C:MeNO2, C:AlCl3, S:Benzene, 3 h, 50°C

Reference

: Synthesis of polymethyl substituted [2.2]metaparacyclophanes and their Lewis-acid induced isomerization to [2.2]metacyclophanes

By Shimizu, Tomoe et al, Journal of Chemical Research, 2009, (4), 244-247

Production Method 2

206877-36-3

206877-37-4

98-06-6

Reaction Conditions

1.1C:AlCl3, S:Benzene, S:MeNO2, 12 h, 50°C
1.2R:H2O, cooled

Reference

: Synthesis and DFT conformational analysis of trimethyl-functionalized [2.2]metacyclophanes and their Lewis-acid assisted reactions

By Islam, Md. Monarul et al, Journal of Molecular Structure, 2022, 1266, 133523

Production Method 3

3022-16-0

35322-87-3

206877-37-4

Reaction Conditions

Reference

: Synthesis of polymethyl substituted [2.2]metaparacyclophanes and their Lewis-acid induced isomerization to [2.2]metacyclophanes

By Shimizu, Tomoe et al, Journal of Chemical Research, 2009, (4), 244-247

Production Method 4

35322-87-3

119947-37-4

206877-37-4

Reaction Conditions

1.1R:KOH, R:NaBH4, S:EtOH
2.1R:H2O2, S:AcOH
3.1
4.1R:AlCl3, S:Benzene, S:MeNO2

Reference

: Stable endoperoxide of 4,5,6,8,16-pentamethyl[2.2]metacyclophane; structural analysis and deoxygenation

By Sawada, Tsuyoshi et al, Journal of the Chemical Society, 1998, (8), 1369-1372